Cas no 684222-81-9 (Propanoic acid, 3-[(5-chloro-1H-indol-2-yl)thio]-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 3-[(5-chloro-1H-indol-2-yl)thio]-, 1,1-dimethylethyl ester
• CAS No: 684222-81-9
• MF: C₁₅H₁₈ClNO₂S
• MW: 311.82692193985
• CID: 4143634
• Update Time: 2025-03-30

Propanoic acid, 3-[(5-chloro-1H-indol-2-yl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(5-chloro-1H-indol-2-yl)thio]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H18ClNO2S/c1-15(2,3)19-14(18)6-7-20-13-9-10-8-11(16)4-5-12(10)17-13/h4-5,8-9,17H,6-7H2,1-3H3
• InChI Key： JTZQGWILKORFNG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCSC1=CC2=C(N1)C=CC(Cl)=C2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 461.9±35.0 °C(Predicted)
• pka: 15.21±0.30(Predicted)